N-(2-(2-chlorophenyl)-2-(dimethylamino)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C20H25ClN2OS/c1-23(2)17(15-8-3-4-9-16(15)21)14-22-19(24)20(11-5-6-12-20)18-10-7-13-25-18/h3-4,7-10,13,17H,5-6,11-12,14H2,1-2H3,(H,22,24)
• InChI Key: QXHVHMZMQXDRHB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1(CCCC1)C2=CC=CS2)C3=CC=CC=C3Cl
• Molecular Formula: C20H25ClN2OS
• Molecular Weight: 376.9 g/mol

Description

N-(2-(2-chlorophenyl)-2-(dimethylamino)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H25ClN2OS and its molecular weight is 376.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

One study delved into the reactions of dichloromethyleneamide of diethylphosphoric acid with various amines and alcohols, producing compounds including those with dimethylamino groups, highlighting the synthetic versatility of related compounds (Alimov & Levkova, 1964). Another research effort focused on the synthesis of nitrothiophene derivatives, evaluating their potential as radiosensitizers and cytotoxins, underscoring the chemical's utility in therapeutic contexts (Threadgill et al., 1991).

Pharmacological Research Tools

The discovery of nonpeptide agonists for the GPR14/urotensin-II receptor, including compounds with the specified structural features, has been a significant advancement. These compounds, such as AC-7954, serve as important pharmacological research tools and potential drug leads, demonstrating the compound's relevance in receptor-targeted research (Croston et al., 2002).

Material Science and Sensor Development

Research into polythiophene-based conjugated polymers for sensing applications has included the development of compounds with dimethylamino groups. These polymers exhibit high selectivity and sensitivity towards metal ions, showcasing the compound's potential in the development of advanced materials and sensors (Guo et al., 2014).

Crystal Structure Analysis

The crystal structure of compounds containing thiophene and dimethylamino groups has been characterized, providing insights into their molecular arrangements and interactions. Such studies are crucial for understanding the physicochemical properties and potential applications of these compounds in various domains (Sharma et al., 2016).